Cas no 70792-04-0 (Acetamide, N-butyl-2-cyano-2-(hydroxyimino)-)

• Product name: Acetamide, N-butyl-2-cyano-2-(hydroxyimino)-
• CAS No: 70792-04-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 546622
• PubChem ID: 71404830

Acetamide, N-butyl-2-cyano-2-(hydroxyimino)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-butyl-2-cyano-2-(hydroxyimino)-
• N-butyl-2-cyano-2-hydroxyiminoacetamide
• 70792-04-0
• N-Butyl-2-cyano-2-(hydroxyimino)acetamide
• DTXSID60825650

• Inchi： InChI=1S/C7H11N3O2/c1-2-3-4-9-7(11)6(5-8)10-12/h12H,2-4H2,1H3,(H,9,11)
• InChI Key： NOGVGFLCUQNMOU-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)C(=NO)C#N

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 85.5Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 85.48